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Compound of Interest

Tetramethylammonium
Compound Name:

hexafluorophosphate

Cat. No.: B147500

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the safety, handling, and
toxicological profile of Tetramethylammonium Hexafluorophosphate (TMAHPFG6). The
information is compiled from various safety data sheets and scientific literature to ensure a
comprehensive resource for laboratory and industrial applications.

Chemical and Physical Properties

Tetramethylammonium hexafluorophosphate is a white crystalline powder.[1] While some
physical properties are readily available, others, such as vapor pressure and density, are not
consistently reported in safety data sheets.[1]
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Property Value Reference
CAS Number 558-32-7 [2][3]
Molecular Formula C4H12F6NP [1]
Molecular Weight 219.11 g/mol [1]
Appearance White powder [1]

Melting Point > 300 °C [1][4]
Solubility Soluble in water.[5] [5]

Flash Point Not applicable [1]
Autoignition Temperature Not applicable [1]

Toxicological Information

The toxicological properties of tetramethylammonium hexafluorophosphate have not been
fully investigated.[1] However, the toxicity of tetramethylammonium salts is primarily attributed
to the tetramethylammonium cation. This cation is structurally similar to acetylcholine and can
affect nerves and muscles, potentially leading to respiratory distress and muscular paralysis.[3]

While specific LD50 and LC50 data for tetramethylammonium hexafluorophosphate are not
available[1], data for other tetramethylammonium salts can provide an estimate of its potential
toxicity. For instance, the oral LD50 of tetramethylammonium chloride in rats is reported to be
between 47-172 mg/kg body weight.
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Hazard Category

Description

GHS Classification

Acute Oral Toxicity

Toxic if swallowed.[3]

Category 3[3]

Acute Inhalation Toxicity Harmful if inhaled.[3] Category 4[3]
Skin Corrosion/Irritation Causes skin irritation.[3] Category 2[3]
) o Causes serious eye irritation.
Serious Eye Damage/Irritation 3] Category 2[3]
Specific Target Organ Toxicity May cause respiratory
Category 3[3]

(Single Exposure)

irritation.[3]

Fire and Explosion Hazard Data

Tetramethylammonium hexafluorophosphate is a combustible solid but is not considered

flammable.[1][6]

Parameter

Value

Reference

Flammability

Not flammable

[1]

Explosion Limits

Not available

[1]

Extinguishing Media

Use water spray, dry chemical,
carbon dioxide, or appropriate

foam.

[1]

Hazardous Combustion

Products

Carbon monoxide, oxides of
nitrogen, irritating and toxic
fumes and gases, carbon

dioxide, fluoride fumes.

[1]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of tetramethylammonium

hexafluorophosphate are not publicly available. However, standardized testing for such

chemicals generally follows the OECD Guidelines for the Testing of Chemicals.
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Acute Oral Toxicity (Following OECD Guideline 423:
Acute Toxic Class Method)

The Acute Toxic Class Method is a stepwise procedure using a limited number of animals to
classify a substance's toxicity.[7][8]

¢ Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.

o Dosing: A starting dose is selected from a series of fixed levels (e.g., 5, 50, 300, 2000 mg/kg
body weight). The substance is administered orally via gavage.[7]

o Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14
days.[9]

o Procedure: The test proceeds in a stepwise manner, with the outcome of each step
determining the next dose level. The number of animals affected at each level is used to
classify the substance according to the Globally Harmonised System (GHS).[7]

Skin Irritation (Following OECD Guideline 439: In Vitro
Skin Irritation)

This in vitro method uses a reconstructed human epidermis model to assess skin irritation
potential.[6][10]

Test System: A commercially available reconstructed human epidermis (RhE) model is used.

[5]
o Application: The test chemical is applied topically to the surface of the RhE tissue.
 Incubation: After a defined exposure period, the tissue is rinsed and incubated.

 Viability Assessment: Cell viability is determined using a colorimetric assay (e.g., MTT
assay). A reduction in cell viability below a certain threshold (typically < 50%) indicates that
the substance is an irritant.[5][11]
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Eye Irritation (Following OECD Guideline 405: Acute Eye
Irritation/Corrosion)

This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.[1]
[12]

Animal Selection: Healthy, young adult albino rabbits are typically used.[1]

o Application: A single dose of the test substance is applied to one eye of the animal. The other
eye serves as a control.

o Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) for
signs of irritation, such as corneal opacity, iritis, and conjunctival redness.[13]

» Classification: The severity and reversibility of the observed effects are used to classify the
substance's eye irritation potential.

Chemical Pathways and Workflows
Synthesis of Tetramethylammonium
Hexafluorophosphate

The synthesis of tetramethylammonium hexafluorophosphate is typically achieved through
a salt metathesis (double displacement) reaction.[14]

Products
Reactants
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(e.g., KBr)
Hexafluorophosphate Salt Process
(e.g., KPF6) |
—b
Dissolution in Solvent P-| Mixing and Reaction
|y | ¥ Tetramethylammonium
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Tetramethylammonium Halide ((CH3)4NPF6)
(e.g., (CH3)4NBr)
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Caption: Synthesis of Tetramethylammonium Hexafluorophosphate via Salt Metathesis.

Thermal Decomposition Pathway

Upon heating, quaternary ammonium hexafluorophosphates can decompose. The primary
decomposition products are typically a tertiary amine and other volatile compounds.[15]
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Caption: Postulated Thermal Decomposition Pathway.

Generalized Toxicological Pathway of
Tetramethylammonium lon

The tetramethylammonium ion is a structural analog of acetylcholine and can act as an agonist
at nicotinic acetylcholine receptors, leading to neuromuscular and autonomic nervous system
effects.[3]
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Caption: Mechanism of Tetramethylammonium lon Toxicity.

Workflow for Handling a Chemical Spill

Based on general safety guidelines for handling chemical spills.[1]
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Caption: General Chemical Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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